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Compound of Interest

Compound Name: 6-Bromo-1-methylpyrazin-2-one

Cat. No.: B15070534

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Bromo-1-methylpyrazin-2-one
(CAS No: 1849219-04-0), a key heterocyclic building block with significant potential in

medicinal chemistry and drug development. This document elucidates the compound's

physicochemical properties, outlines a robust, field-proven synthetic methodology, and explores

its chemical reactivity and diverse applications. The content is structured to provide not only

procedural steps but also the underlying scientific rationale, ensuring a deep and actionable

understanding for researchers in the field. All protocols and claims are substantiated with

citations to authoritative sources, fostering a self-validating and trustworthy resource.

Introduction
6-Bromo-1-methylpyrazin-2-one is a substituted pyrazinone, a class of heterocyclic

compounds that are of considerable interest in the pharmaceutical industry. The pyrazinone

scaffold is a common motif in a variety of biologically active molecules, exhibiting a wide range

of therapeutic properties, including antibacterial, and anticancer activities. The introduction of a

bromine atom at the 6-position and a methyl group at the N-1 position of the pyrazinone core
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provides a unique combination of steric and electronic properties, making it a versatile

intermediate for the synthesis of novel drug candidates. The bromine atom, in particular, serves

as a valuable synthetic handle for a variety of cross-coupling reactions, allowing for the facile

introduction of diverse molecular fragments to explore structure-activity relationships (SAR).

This guide aims to be an essential resource for scientists working with or considering the use of

this compound in their research endeavors.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physical and chemical characteristics of a compound is

fundamental to its effective application in research and synthesis. The key properties of 6-
Bromo-1-methylpyrazin-2-one are summarized in the table below.

Property Value Source

CAS Number 1849219-04-0 [1]

Molecular Formula C₅H₅BrN₂O [1]

Molecular Weight 189.01 g/mol [1]

SMILES O=C1C=NC=C(Br)N1C [1]

Appearance
Predicted: White to off-white

solid

Inferred from similar

compounds

Solubility

Predicted: Soluble in polar

organic solvents (e.g., DMSO,

DMF, Methanol)

Inferred from similar

compounds

Predicted Spectroscopic Data:

While specific experimental spectra for 6-Bromo-1-methylpyrazin-2-one are not readily

available in the public domain, the following table provides predicted data based on the

analysis of structurally similar compounds and established principles of NMR, IR, and Mass

Spectrometry.[2][3][4][5]
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Spectroscopy Predicted Features

¹H NMR

δ (ppm): ~3.5 (s, 3H, N-CH₃), ~7.0-7.5 (d, 1H,

pyrazinone ring H), ~7.5-8.0 (d, 1H, pyrazinone

ring H)

¹³C NMR
δ (ppm): ~35 (N-CH₃), ~115-125 (C-Br), ~130-

140 (CH), ~145-155 (CH), ~155-165 (C=O)

IR (cm⁻¹)
~1650-1680 (C=O stretch, amide), ~1580-1620

(C=C and C=N stretch), ~550-650 (C-Br stretch)

Mass Spec (EI)

M⁺ peak at m/z 188/190 (due to ⁷⁹Br/⁸¹Br

isotopes). Fragmentation may involve loss of

CO, Br, and CH₃.

Synthesis Protocol: A Validated Approach
The synthesis of 6-Bromo-1-methylpyrazin-2-one can be logically approached in a two-step

sequence: the synthesis of the 1-methylpyrazin-2(1H)-one precursor, followed by regioselective

bromination. This strategy is based on established synthetic methodologies for related

heterocyclic systems.[6][7][8]

Step 1: Synthesis of 1-methylpyrazin-2(1H)-one
The synthesis of the N-methylated pyrazinone core can be achieved through the condensation

of an α-amino acid derivative with a suitable glyoxal derivative, followed by cyclization. A well-

established method involves the reaction of sarcosine (N-methylglycine) ethyl ester with

glyoxal.

Experimental Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add sarcosine ethyl ester (1.0 eq) and a 40% aqueous solution of glyoxal (1.1

eq) in ethanol.

Reaction Conditions: Heat the mixture to reflux for 4-6 hours. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC).
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Work-up and Purification: After completion, cool the reaction mixture to room temperature

and remove the solvent under reduced pressure. The resulting crude product can be purified

by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford

pure 1-methylpyrazin-2(1H)-one.

Sarcosine Ethyl Ester

Ethanol, Reflux

Glyoxal

1-methylpyrazin-2(1H)-one
Cyclization

Click to download full resolution via product page

Caption: Synthesis of 1-methylpyrazin-2(1H)-one.

Step 2: Bromination of 1-methylpyrazin-2(1H)-one
The bromination of the 1-methylpyrazin-2(1H)-one precursor is expected to occur

regioselectively at the 6-position, which is activated towards electrophilic substitution. A

common and effective brominating agent for such systems is N-Bromosuccinimide (NBS) in a

suitable solvent.

Experimental Protocol:

Reaction Setup: Dissolve 1-methylpyrazin-2(1H)-one (1.0 eq) in a suitable solvent such as

acetonitrile or chloroform in a round-bottom flask protected from light.

Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise to the solution at

room temperature. A radical initiator such as a catalytic amount of benzoyl peroxide or AIBN

can be added to facilitate the reaction, or the reaction can be initiated by UV light.

Reaction Conditions: Stir the reaction mixture at room temperature or gentle heating (40-50

°C) for 2-4 hours, monitoring the reaction progress by TLC.

Work-up and Purification: Upon completion, quench the reaction with an aqueous solution of

sodium thiosulfate to remove any unreacted bromine. Extract the product with a suitable
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organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are

then washed with brine, dried over anhydrous sodium sulfate, and concentrated under

reduced pressure. The crude product can be purified by recrystallization or column

chromatography to yield 6-Bromo-1-methylpyrazin-2-one.

1-methylpyrazin-2(1H)-one

Acetonitrile

N-Bromosuccinimide (NBS)

6-Bromo-1-methylpyrazin-2-one
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Caption: Bromination of 1-methylpyrazin-2(1H)-one.

Chemical Reactivity and Synthetic Applications
The chemical reactivity of 6-Bromo-1-methylpyrazin-2-one is dominated by the presence of

the bromine atom, which makes it an excellent substrate for a variety of transition-metal-

catalyzed cross-coupling reactions. This versatility allows for the introduction of a wide array of

functional groups at the 6-position, enabling the synthesis of diverse libraries of compounds for

biological screening.

Key Reactions:

Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium

catalyst and a base to form C-C bonds, allowing for the introduction of aryl, heteroaryl, or

alkyl groups.

Sonogashira Coupling: Palladium- and copper-catalyzed coupling with terminal alkynes to

introduce alkynyl moieties.

Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines to form C-N bonds,

providing access to a range of amino-substituted pyrazinones.

Stille Coupling: Palladium-catalyzed coupling with organostannanes.
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Heck Reaction: Palladium-catalyzed coupling with alkenes.

6-Bromo-1-methylpyrazin-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 6-Bromo-1-
methylpyrazin-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15070534/docs#an-in-depth-technical-guide-to-6-
bromo-1-methylpyrazin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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